Cas no 7470-20-4 (2-Propenoic acid,3-(2-phenanthrenyl)-)

• Product Name: 2-Propenoic acid,3-(2-phenanthrenyl)-
• CAS No: 7470-20-4
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 569898
• PubChem ID: 5385276
• Update Time: 2025-04-19

2-Propenoic acid,3-(2-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-phenanthrenyl)-
• (E)-3-phenanthren-2-ylprop-2-enoic acid
• 2-Phenanthreneacrylic acid
• SCHEMBL11816511
• NSC402384
• 7470-20-4
• NSC-402384

• Inchi： 1S/C17H12O2/c18-17(19)10-6-12-5-9-16-14(11-12)8-7-13-3-1-2-4-15(13)16/h1-11H,(H,18,19)/b10-6+
• InChI Key： YEEMGQYDLFLFDX-UXBLZVDNSA-N
• SMILES： OC(/C=C/C1C=CC2C(C=1)=CC=C1C=CC=CC=21)=O

Computed Properties

• Exact Mass: 248.08376
• Monoisotopic Mass: 248.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 487.4°C at 760 mmHg
• Flash Point: 371°C
• Refractive Index: 1.758
• PSA: 37.3
• LogP: 4.09080